molecular formula C12H11Cl2F3O B8344139 5-Chloro-2-(2-trifluoromethyl-phenyl)-pentanoic acid chloride

5-Chloro-2-(2-trifluoromethyl-phenyl)-pentanoic acid chloride

Cat. No.: B8344139
M. Wt: 299.11 g/mol
InChI Key: ZGLDLACZJOOPBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-2-(2-trifluoromethyl-phenyl)-pentanoic acid chloride is a useful research compound. Its molecular formula is C12H11Cl2F3O and its molecular weight is 299.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11Cl2F3O

Molecular Weight

299.11 g/mol

IUPAC Name

5-chloro-2-[2-(trifluoromethyl)phenyl]pentanoyl chloride

InChI

InChI=1S/C12H11Cl2F3O/c13-7-3-5-9(11(14)18)8-4-1-2-6-10(8)12(15,16)17/h1-2,4,6,9H,3,5,7H2

InChI Key

ZGLDLACZJOOPBL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(CCCCl)C(=O)Cl)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Chloro-2-(2-trifluoromethylphenyl)valeric acid obtained in Preparation Example 2-3 (500 mg) was dissolved in tetrahydrofuran (9 mL). Dimethylformamide (0.1 ml) and oxalyl chloride (184 μL) were added at 0° C. and the reaction was initiated at room temperature. After 1.5 hours, concentration under reduced pressure gave an oil (532 mg), which was used directly for the next reaction as a crude product.
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0 (± 1) mol
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reactant
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Example 2-3
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500 mg
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0.1 mL
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reactant
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184 μL
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reactant
Reaction Step Three
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9 mL
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solvent
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